N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide

• IUPAC Name: N-[2-(azepan-1-yl)-2-thiophen-3-ylethyl]-N'-(4-methoxyphenyl)oxamide
• InChI: InChI=1S/C21H27N3O3S/c1-27-18-8-6-17(7-9-18)23-21(26)20(25)22-14-19(16-10-13-28-15-16)24-11-4-2-3-5-12-24/h6-10,13,15,19H,2-5,11-12,14H2,1H3,(H,22,25)(H,23,26)
• InChI Key: QJSRPIMQHRMRPF-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)C(=O)NCC(C2=CSC=C2)N3CCCCCC3
• Molecular Formula: C21H27N3O3S
• Molecular Weight: 401.5 g/mol
• CAS No.: 946303-66-8

Description

N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide is a useful research compound. Its molecular formula is C21H27N3O3S and its molecular weight is 401.53. The purity is usually 95%.
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Scientific Research Applications

Receptor Antagonism and Biological Activity

Compounds with structures similar to N1-(2-(azepan-1-yl)-2-(thiophen-3-yl)ethyl)-N2-(4-methoxyphenyl)oxalamide have been explored for their potential as receptor antagonists and their biological activities. For instance, a potent nonpeptide antagonist of the substance P (NK1) receptor, with a structure featuring azepan and methoxyphenyl components, showed selective inhibition of substance P-induced responses, indicating potential applications in investigating physiological properties of substance P and its role in diseases (Snider et al., 1991).

Synthesis and Characterization of Polymers

Research into novel polymers incorporating thiophene units and azobenzene moieties for applications in materials science has been conducted. These polymers display unique thermal, optical, and electrochemical properties, suggesting applications in areas such as optical storage, electronic devices, and sensors (Tapia et al., 2010).

Medicinal Chemistry and Drug Development

The structural elements found in this compound are often explored in medicinal chemistry for drug development. High-affinity ligands for opioid receptors have been developed based on similar structural motifs, demonstrating significant potential in the design of new analgesics (Wentland et al., 2012).

Catalysis and Synthesis

Compounds with azepane and thiophene components have been utilized as intermediates in synthetic chemistry, offering new pathways for the synthesis of complex molecules. For example, novel synthetic approaches have been developed for the synthesis of di- and mono-oxalamides, showcasing the versatility of these structures in facilitating chemical transformations (Mamedov et al., 2016).